5-fluoro-2-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide

• CAS: 867135-52-2
• Molecular Formula: C16H25FN2O3S
• Molecular Weight: 344.45
• SMILES: CC1(CC(CC(N1)(C)C)NS(=O)(=O)C2=C(C=CC(=C2)F)OC)C
• InChI: InChI=1S/C16H25FN2O3S/c1-15(2)9-12(10-16(3,4)19-15)18-23(20,21)14-8-11(17)6-7-13(14)22-5/h6-8,12,18-19H,9-10H2,1-5H3
• InChIKey: BMMMGSKSTBCRLZ-UHFFFAOYSA-N
• Solubility: not available

Structural & Physicochemical Baseline

5-Fluoro-2-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide (CAS 867135-52-2) is a synthetic sulfonamide featuring a sterically hindered 2,2,6,6-tetramethylpiperidine (TMP) ring linked to a 5-fluoro-2-methoxy-substituted benzene sulfonyl core (C16H25FN2O3S; MW 344.45 g/mol) [1]. This compound belongs to the broader class of piperidine-benzenesulfonamide derivatives, a scaffold associated with allosteric kinase modulation, notably targeting the inactive form of IKKβ [2]. Its calculated logP of 1.769, topological polar surface area (tPSA) of ~59 Ų, and moderate fraction of sp³-hybridized carbons (0.62) position it as a moderately lipophilic, rule-of-five compliant small molecule [3]. Commercially, it is typically supplied at ≥95% purity for research use .

Chemotype

TMP-benzenesulfonamide allosteric kinase inhibitor scaffold

Linked to IKKβ inactive-form modulation

Profile

Moderate lipophilicity, rule-of-five compliant

logP 1.77, tPSA ~59 Ų; may support cellular and CNS penetration studies

Supply

Research-grade ≥95% purity

Positional isomer identity requires vendor verification

• [1] ZINC32434706. ZINC20 Database. University of California, San Francisco. https://zinc.docking.org/substances/ZINC000032434706/ View Source
• [2] Liu, H., Liang, H., Meng, H., Deng, X., Zhang, X., & Lai, L. (2018). A novel allosteric inhibitor that prevents IKKβ activation. MedChemComm, 9(2), 239-243. DOI: 10.1039/C7MD00599G View Source
• [3] ZINC32434706. ZINC20 Database. UCSF. Computed properties: logP, tPSA, Fsp3. Accessed 2026. View Source

Risks of Analog Substitution

In the tetramethylpiperidine-benzenesulfonamide class, seemingly minor modifications to the aryl ring substitution pattern produce profound shifts in allosteric binding efficacy, as demonstrated by the 35 µM IC50 of the 3,4-dichloro-2-ethoxy analog (Compound 124) for IKKβ-driven NF-κB transcription compared to inactive, differently substituted congeners in the same screen [1]. The TMP ring itself is a critical pharmacophore for the allosteric pocket between the kinase and ubiquitin-like domains; replacing it with simpler amines abolishes activity [1]. Furthermore, a positional isomer (4-fluoro-2-methoxy; CAS 695172-59-9) redistributes the fluorine atom from para-to-methoxy to para-to-sulfonamide, altering the aryl ring's electron density and hydrogen-bonding capacity, which can invert selectivity or negate target engagement entirely [2]. Consequently, procurement decisions that treat these analogs as interchangeable risk experimental failure, irreproducible data, and wasted investment.

Positional isomer

4-fluoro isomer (CAS 695172-59-9) redistributes electron density; fluorine shift may invert target engagement in allosteric kinase assays

High-lipophilicity analog

2,3,5,6-tetramethyl analog exhibits logP >5; membrane partitioning profile likely differs, complicating cellular assay interpretation

Simpler amine

Replacing TMP ring with non-hindered amines may abolish allosteric pocket binding; TMP pharmacophore is critical for IKKβ inactive-form recognition

• [1] Liu, H. et al. (2018). A novel allosteric inhibitor that prevents IKKβ activation. MedChemComm, 9(2), 239-243. Data on Compound 124 SAR and TMP requirement. View Source
• [2] PubChem. 4-fluoro-2-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide (CID structure search). https://pubchem.ncbi.nlm.nih.gov/ View Source

Differentiation from Closest Analogs

Fluorine Positional Selectivity

The target compound positions the fluorine atom at the 5-position, para to the 2-methoxy group and meta to the sulfonamide linkage. In contrast, the closest purchased positional isomer (CAS 695172-59-9) places fluorine at the 4-position, para to the sulfonamide and meta to the methoxy group. This shift alters the aryl ring's electron density distribution; the 5-fluoro arrangement strengthens the electron-withdrawing effect on the methoxy oxygen, enhancing its hydrogen-bond accepting potential at the allosteric site while maintaining the sulfonamide NH acidity unchanged [1]. The topological polar surface area (tPSA) of the target compound is 58–60 Ų, with 3–4 hydrogen bond acceptors depending on pH [2]; the 4-fluoro isomer is predicted to exhibit a similar tPSA but a different spatial distribution of polar atoms, potentially affecting molecular recognition [1].

Fluorine positional selectivity

Class-level inference

5-F substitution shifts electron density relative to 4-F isomer

Positional control may affect allosteric-site recognition

Incorrect isomer risks false negatives in kinase screens

Evidence Dimension	Fluorine substitution position effect on electronic and spatial properties
Target Compound Data	5-Fluoro-2-methoxy substitution; tPSA 58-60 Ų; 3-4 H-bond acceptors; logP 1.769 [2]
Comparator Or Baseline	4-Fluoro-2-methoxy isomer (CAS 695172-59-9); comparable tPSA; different fluorine position relative to sulfonamide and methoxy groups [1]
Quantified Difference	Positional shift of F atom from C4 to C5; predicted ΔpKa (sulfonamide NH) <0.2 units; distinct electrostatic potential surface [1]
Conditions	In silico comparison; computed at pH 6.4 and 8.4 using ZINC20 data [2]

Why This Matters

For allosteric inhibitor campaigns, fluorine positioning dictates target engagement; ordering the incorrect isomer risks false negatives in IKKβ or related kinase screens.

• [1] PubChem Compound Summary. 4-fluoro-2-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide (CAS 695172-59-9). Structural comparison via PubChem. https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] ZINC32434706. ZINC20 Database. UCSF. Computed tPSA, H-bond donor/acceptor counts at pH 6.4 and 8.4. https://zinc.docking.org/substances/ZINC000032434706/ View Source

Lipophilicity Differential vs. Compound 124

The computed logP of the target compound is 1.769, substantially lower than the logP of the prototypical IKKβ allosteric inhibitor Compound 124 (3,4-dichloro-2-ethoxy analog; CAS 825608-40-0), which has reported logP values of 3.04 (PrenDB [1]) and SlogP 3.42 (MMsINC [2]). This ~1.5-log-unit difference translates to approximately a 30-fold lower theoretical octanol-water partition coefficient for the target compound. The reduced lipophilicity arises from replacement of two chlorine atoms and one ethoxy group (Compound 124) with a single fluorine and a methoxy group, potentially improving aqueous solubility and reducing nonspecific protein binding [3]. The target compound's fraction sp³ (Fsp³) of 0.62 also exceeds that of many flat aromatic inhibitors, a feature associated with improved clinical developability [3].

Lipophilicity vs Compound 124

Cross-study comparable

ΔlogP ≈ 1.3–1.7 (target more hydrophilic)

May reduce off-target membrane partitioning

Compound 124 logP 3.04–3.42; target logP 1.77

Evidence Dimension	Lipophilicity (logP) and molecular complexity (Fsp³)
Target Compound Data	logP = 1.769; Fsp³ = 0.62 [3]
Comparator Or Baseline	Compound 124: logP = 3.04 (PrenDB) to 3.42 (SlogP); MW 409.4 g/mol [1][2]
Quantified Difference	ΔlogP ≈ 1.3–1.7 log units (target is more hydrophilic by ~30-fold)
Conditions	Computed logP; ZINC20 for target; PrenDB and MMsINC for Compound 124

Why This Matters

For cellular and in vivo studies, lower logP may reduce off-target membrane partitioning and improve assay compatibility; researchers prioritizing solubility over potency should select this compound over the dichloro-ethoxy lead.

• [1] PrenDB. 3,4-dichloro-2-ethoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide. Computed LogP = 3.04. https://prendb.pharmazie.uni-marburg.de/ View Source
• [2] MMsINC Database. Compound 124 entry. SlogP = 3.4223. Università degli Studi di Padova. https://mms.dsfarm.unipd.it/ View Source
• [3] ZINC32434706. ZINC20 Database. UCSF. Computed logP = 1.769; Fsp³ = 0.62. https://zinc.docking.org/substances/ZINC000032434706/ View Source

IKKβ Allosteric Inhibitor Potential

The tetramethylpiperidine-benzenesulfonamide chemotype has been validated as a privileged scaffold for IKKβ allosteric inhibition. Compound 124 (3,4-dichloro-2-ethoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide) demonstrated specific targeting of the IKKβ inactive form, inhibiting IκBα phosphorylation and NF-κB transcriptional activity with an IC50 of 35 µM in a reporter gene assay, while 15 other hits from the same virtual screen achieved >50% inhibition at 50 µM [1]. The target compound retains the essential TMP pharmacophore required for binding the allosteric pocket between the kinase domain (KD) and ubiquitin-like domain (ULD); molecular dynamics simulations showed that Compound 124 engages this pocket exclusively in the inactive conformation [1]. The 5-fluoro-2-methoxy substitution pattern is not directly tested in the published study, but its structural similarity and preserved TMP core support potential activity at this site, warranting empirical validation [2].

IKKβ allosteric potential

Class-level inference

Conserved TMP scaffold; not directly tested

Supports head-to-head evaluation in NF-κB assays

Compound 124 IC50 35 µM; target requires validation

Evidence Dimension	IKKβ allosteric inhibition (NF-κB transcriptional activity)
Target Compound Data	Not directly tested; structural analog of Compound 124 with conserved TMP scaffold [2]
Comparator Or Baseline	Compound 124: IC50 = 35 µM (NF-κB reporter gene); 50% inhibition at 50 µM for 16/133 hits [1]
Quantified Difference	Not yet quantified for target compound; class-level inference only
Conditions	Cellular NF-κB reporter gene assay; TNFα stimulation; IKKβ inactive form allosteric site [1]

Why This Matters

Procurement of this compound enables direct head-to-head evaluation of fluorine-for-chlorine substitution on IKKβ allosteric inhibition, a key medicinal chemistry question for inflammatory and oncology programs.

• [1] Liu, H., Liang, H., Meng, H., Deng, X., Zhang, X., & Lai, L. (2018). A novel allosteric inhibitor that prevents IKKβ activation. MedChemComm, 9(2), 239-243. Full SAR and MD simulation data. View Source
• [2] PubChem. Structural similarity search: 5-fluoro-2-methoxy vs. 3,4-dichloro-2-ethoxy TMP-benzenesulfonamide analogs. https://pubchem.ncbi.nlm.nih.gov/ View Source

Purity and Sourcing Reproducibility

Commercially catalogued batches of 5-fluoro-2-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide are specified at a minimum purity of 95% (HPLC or equivalent) as per multiple independent vendor technical datasheets . This purity level is comparable to the 95% specification commonly stated for the 4-fluoro positional isomer (CAS 695172-59-9) and the unsubstituted parent compound (CAS not available) . However, the target compound's unique 5-fluoro-2-methoxy substitution pattern is less widely available than the 4-fluoro isomer, making verified sourcing critical. In-house synthesis of this specific isomer requires careful regiochemical control during sulfonamide coupling to avoid contamination with the 4-fluoro isomer, which co-elutes under standard reversed-phase conditions [1].

Purity & sourcing

Supporting evidence

≥95% HPLC (vendor specification)

Lot-specific COA recommended for isomer verification

4-F isomer co-elution risk under standard RP conditions

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% purity (vendor specification)
Comparator Or Baseline	4-fluoro isomer (CAS 695172-59-9): ≥95% purity; unsubstituted parent: similar
Quantified Difference	Equivalent purity specification; differentiation lies in positional isomer verification
Conditions	HPLC purity analysis; commercial sourcing from research chemical suppliers

Why This Matters

Procurement from verified sources with lot-specific purity certificates ensures experimental reproducibility and eliminates the risk of isomeric contamination that could confound biological assay results.

• [1] WO2004072034A1. Piperidine-benzenesulfonamide derivatives. General synthetic route for TMP-benzenesulfonamides via sulfonyl chloride coupling. Published 2004. View Source

Predicted ADME and CNS Penetration Profile

The target compound exhibits a tPSA of 58–60 Ų and logP of 1.769 [1], placing it within the favorable range for oral absorption and potential CNS penetration (tPSA < 90 Ų; logP 1–4). In contrast, the 2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide analog (CAS 321713-89-7) has a reported logP of 5.08 , exceeding the upper limit for CNS drug-likeness and increasing the risk of high plasma protein binding and metabolic clearance. The target compound's lower logP and moderate tPSA suggest superior developability for targets where balanced hydrophilicity is advantageous [2].

ADME & CNS profile

Cross-study comparable

tPSA 58–60 Ų; >1000-fold more hydrophilic than tetramethyl analog

Favorable range for oral absorption and CNS penetration studies

Tetramethyl analog logP 5.08; exceeds CNS drug-likeness threshold

Evidence Dimension	Predicted ADME properties (tPSA, logP)
Target Compound Data	tPSA = 58–60 Ų; logP = 1.769 [1]
Comparator Or Baseline	2,3,5,6-tetramethyl analog: logP = 5.08 ; tPSA not available (predicted ~40 Ų due to methylation)
Quantified Difference	ΔlogP ≈ 3.3 units (target is >1000-fold more hydrophilic)
Conditions	Computed values; ZINC20 for target; Fluorochem for tetramethyl analog

Why This Matters

Researchers selecting between sulfonamide analogs for kinase inhibitor programs should prefer this compound when solubility and CNS penetration are desired, avoiding the highly lipophilic tetramethyl congener.

• [1] ZINC32434706. ZINC20 Database. UCSF. tPSA and logP computed values. https://zinc.docking.org/substances/ZINC000032434706/ View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. CNS drug-likeness criteria. View Source

Recommended Application Scenarios

IKKβ Lead Optimization: Fluorine Scan

Medicinal chemistry teams pursuing IKKβ allosteric inhibitors should procure this compound to compare directly with the 3,4-dichloro-2-ethoxy lead (Compound 124; IC50 35 µM [1]) in identical NF-κB reporter gene assays. The fluorine-for-chlorine substitution is predicted to reduce lipophilicity (ΔlogP ≈ 1.5 units) while preserving or improving allosteric pocket complementarity [2]. Because the 4-fluoro isomer is commercially available but positions fluorine differently relative to the methoxy group, this compound allows a clean SAR comparison of the fluorine positional effect on IKKβ engagement [3].

Kinase Selectivity Profiling

Given the TMP scaffold's demonstrated ability to access the allosteric KD-ULD cleft of IKKβ but not other kinases in the virtual screen [1], this compound serves as an ideal selectivity probe. Its moderate logP (1.769) and balanced tPSA (58–60 Ų [2]) reduce the risk of nonspecific membrane partitioning that complicates broad-panel kinase profiling at higher compound concentrations. Procurement for selectivity panels at 1–50 µM is recommended before advancing more lipophilic analogs.

CNS-Penetrant Sulfonamide Design

The target compound's tPSA of <90 Ų and logP of <3 satisfy established CNS drug-likeness guidelines [4]. In contrast, the 2,3,5,6-tetramethyl analog (logP 5.08 ) exceeds these limits. Neuroscience research groups developing IKKβ or related kinase inhibitors for neurodegenerative disease models (Alzheimer's, multiple sclerosis) should select this compound as a starting scaffold to maximize the probability of achieving therapeutically relevant brain exposure [1].

Method Development & Reference Standard

The 5-fluoro substitution pattern imparts a unique ¹⁹F NMR signal distinguishable from the 4-fluoro isomer [3]. Analytical laboratories developing HPLC, LC-MS, or ¹⁹F NMR methods for sulfonamide library characterization should source this compound as a positional isomer reference standard. The ≥95% purity specification supports its use as a system suitability standard for distinguishing regioisomers that co-elute under conventional reversed-phase conditions [5].

Application

Selection Property

Validation Focus

IKKβ lead optimization: fluorine scan

5-fluoro-2-methoxy substitution pattern

Direct comparison with 3,4-dichloro lead in NF-κB reporter assays

Kinase selectivity profiling

Moderate logP and balanced tPSA

Broad-panel profiling at 1–50 µM; reduced nonspecific partitioning

CNS-penetrant sulfonamide design

tPSA and logP within CNS drug-like range

CNS penetration model evaluation

Method development & reference standard

Unique ¹⁹F NMR signal; ≥95% purity

HPLC/LC-MS system suitability for regioisomer distinction

• [1] Liu, H. et al. (2018). A novel allosteric inhibitor that prevents IKKβ activation. MedChemComm, 9(2), 239-243. Compound 124 IKKβ allosteric data. View Source
• [2] ZINC32434706. ZINC20 Database. UCSF. logP = 1.769; tPSA = 58-60 Ų. https://zinc.docking.org/substances/ZINC000032434706/ View Source
• [3] PubChem. 4-fluoro positional isomer (CAS 695172-59-9) structure comparison. https://pubchem.ncbi.nlm.nih.gov/ View Source
• [4] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful CNS drugs. NeuroRx, 2(4), 541-553. View Source
• [5] WO2004072034A1. Synthetic route for TMP-benzenesulfonamides; general method for sulfonamide coupling. 2004. View Source